Cas no 19932-72-0 (Pentanamide, 4-methyl-4-nitro-)

• Product name: Pentanamide, 4-methyl-4-nitro-
• CAS No: 19932-72-0
• MF: C₆H₁₂N₂O₃
• MW: 160.17108
• CID: 1390807
• PubChem ID: 85757700

Pentanamide, 4-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 4-methyl-4-nitro-
• DB-195831
• 19932-72-0
• 4-Methyl-4-nitropentanamide

• Inchi： InChI=1S/C6H12N2O3/c1-6(2,8(10)11)4-3-5(7)9/h3-4H2,1-2H3,(H2,7,9)
• InChI Key： YGPPJIULFBNLQP-UHFFFAOYSA-N
• SMILES： CC(C)(CCC(=O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 160.08486
• Monoisotopic Mass: 160.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 86.23